Molecular assemblies of novel amphiphilic phthalocyanines: an investigation into the self-ordering properties of complex functional materials
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A805557B
Abstract
The synthesis and liquid crystalline properties of unsymmetrically substituted Pcs which contain both alkyl and hydroxy terminated tetra(ethyleneoxy) side-chains are described. Despite poor Langmuir-Blodgett film forming properties, the amphiphilic Pcs are of interest as they display a variety of columnar mesophases and the ability to form self-ordered lamellar films by simple solvent casting. Lamellar order can be obtained in spin-coated films of these derivatives by annealment at a temperature at which the Pc is liquid crystalline. These self-ordering spin-coated films are an alternative to the laborious Langmuir-Blodgett technique for the fabrication of highly ordered and uniform films of functional molecular materials.
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